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Compound of Interest

2,2' 3,3 -Tetrahydro-1,1'"-
Compound Name: S )
spirobifindene]-7,7'-diol

CAS No.: 223259-63-0

Cat. No.: B1312721

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
1,1'-spirobiindane-7,7'-diol (SPINOL)-derived catalysts in enantioselective synthesis. The
unique C2-symmetric and rigid spirocyclic backbone of SPINOL has established it as a
privileged scaffold for the design of highly effective chiral ligands and organocatalysts. These
catalysts have demonstrated exceptional performance in a variety of asymmetric
transformations, consistently delivering high yields and enantioselectivities.

Enantioselective Friedel-Crafts Reaction of Indoles
with Imines

SPINOL-derived chiral phosphoric acids are highly effective catalysts for the asymmetric
Friedel-Crafts reaction between indoles and imines, affording enantioenriched 3-indolyl
methanamines, which are valuable building blocks in medicinal chemistry.[1][2]
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Catalyst

Indole Imine ; ] Referenc
Entry Loading Yield (%) ee (%)
Substrate  Substrate
(mol%)
N-
Benzhydryl
1 Indole -1- 10 97 99 [2]
phenyletha
n-1-imine
N-
2- Benzhydryl
2 Methylindol ~ -1- 10 95 98 [2]
e phenyletha
n-1-imine
N-
5- Benzhydryl
3 Methoxyind  -1- 10 96 99 [2]
ole phenyletha
n-1-imine
N-
6- Benzhydryl
4 Chloroindol  -1- 10 92 97 [2]
e phenyletha
n-1-imine

Experimental Protocol

General Procedure for the Asymmetric Friedel-Crafts Reaction:[2]

» To a dried reaction vial, add the (S)-SPINOL-derived phosphoric acid catalyst (0.01 mmol, 10

mol%).

e Add the indole (0.1 mmol, 1.0 equiv) and the imine (0.12 mmol, 1.2 equiv).

e Add the solvent (e.g., toluene, 1.0 mL).
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« Stir the reaction mixture at the specified temperature (e.g., room temperature or below) for
the required time (typically 12-48 hours), monitoring the reaction progress by TLC.

e Upon completion, concentrate the reaction mixture under reduced pressure.

» Purify the residue by flash column chromatography on silica gel (e.g., using a gradient of
ethyl acetate in hexanes) to afford the desired 3-indolyl methanamine.

o Determine the enantiomeric excess of the product by chiral HPLC analysis.

Note: For detailed experimental procedures, characterization data, and NMR and HPLC
spectra, please refer to the supporting information of the cited literature.[2]

Logical Workflow
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Reaction Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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